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Compound of Interest

Compound Name: 7-Cyanoheptanoic acid

CAS No.: 5810-22-0

Cat. No.: B3273137

Get Quote

A foundational understanding of a compound's physical and chemical properties is the first step

in a robust safety assessment. 7-Cyanoheptanoic acid is a solid at room temperature with a

defined set of characteristics that influence its handling and storage.

Table 1: Physicochemical Properties of 7-Cyanoheptanoic Acid

Property Value Source(s)

CAS Number 5810-22-0 [1]

Molecular Formula C₈H₁₃NO₂ [1]

Molecular Weight 155.19 g/mol [1]

Appearance White to off-white solid

Melting Point Not specified

Boiling Point Not specified

Solubility Poorly soluble in water [2]
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Hazard Assessment and Toxicological Profile
The primary hazards associated with carboxylic acids and nitriles stem from their potential

corrosivity and toxicity. While specific GHS classifications for 7-Cyanoheptanoic acid are not

universally aggregated, a hazard assessment can be derived from the known reactivity of its

functional groups.

Skin and Eye Irritation: Carboxylic acids, such as the closely related heptanoic acid, are

known to be corrosive and can cause burns to skin, eyes, and mucous membranes upon

contact.[2] The acidic nature of the carboxyl group is the primary driver of this corrosive

potential.

Inhalation Hazard: Inhalation of dust or aerosols may cause irritation to the upper respiratory

tract.[2]

Ingestion Toxicity: Ingestion may be harmful.[2] While the nitrile in 7-cyanoheptanoic acid is

part of an organic molecule and not a free cyanide salt, it can react with acids to generate

hydrogen cyanide gas.[2] Furthermore, metabolic pathways for some nitriles can lead to the

in-vivo release of cyanide, a mechanism of significant toxicological concern.

Expert Insight: The dual functionality of this molecule requires a two-pronged risk assessment.

The immediate, localized hazard is the corrosive potential of the carboxylic acid. The systemic,

and potentially more severe, hazard is the latent toxicity of the nitrile group. Therefore, handling

procedures must be designed to prevent both external contact and internal absorption.

Exposure Controls and Personal Protective
Equipment (PPE)
A self-validating safety protocol relies on a hierarchy of controls, where engineering solutions

are prioritized, and PPE serves as the final barrier.

Engineering Controls:

Chemical Fume Hood: All manipulations of 7-Cyanoheptanoic acid, especially weighing or

any procedure that could generate dust or aerosols, must be performed in a certified

chemical fume hood.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b3273137/docs?utm_src=pdf-body#core-chemical-identity-and-physicochemical-properties
https://cameochemicals.noaa.gov/chemical/11550
https://cameochemicals.noaa.gov/chemical/11550
https://cameochemicals.noaa.gov/chemical/11550
https://www.benchchem.com/product/b3273137/docs?utm_src=pdf-body#core-chemical-identity-and-physicochemical-properties
https://cameochemicals.noaa.gov/chemical/11550
https://www.benchchem.com/product/b3273137/docs?utm_src=pdf-body#core-chemical-identity-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: The laboratory must have adequate general ventilation to dilute and remove any

fugitive emissions.

Personal Protective Equipment (PPE): The selection of PPE must be based on a thorough risk

assessment of the specific procedures being performed.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Specification Rationale

Eye/Face
Chemical safety goggles or a

full-face shield.

Protects against splashes and

dust.

Hand
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

potential burns.

Body Lab coat, closed-toe shoes.
Protects skin and personal

clothing from contamination.

Respiratory

Use only in a well-ventilated

area. If dust is generated, a

NIOSH-approved respirator is

necessary.

Prevents inhalation of irritating

dust.[3]

Logical Workflow: PPE Donning and Doffing Proper sequencing is critical to prevent cross-

contamination.

Caption: Proper PPE donning and doffing sequence to minimize exposure risk.

Safe Handling, Storage, and Incompatibilities
Handling:

Avoid all personal contact, including inhalation of dust.

Use in a well-ventilated area, preferably a fume hood.

When handling, ensure containers are grounded and bonded to prevent static discharge.[3]
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Always wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]

Store locked up and away from incompatible materials.[3]

Chemical Incompatibilities: Understanding what 7-Cyanoheptanoic acid should not come into

contact with is as important as knowing how to handle it correctly.

Strong Oxidizing Agents: Can lead to violent reactions.[4]

Bases: Exothermic reactions can occur with bases.[2]

Active Metals (e.g., Sodium, Potassium): Can react, particularly if moist, to form gaseous

hydrogen.[2]

Cyanide Salts: Reacts with cyanide salts to generate gaseous hydrogen cyanide.[2]

Emergency Procedures: A Validated Response Plan
First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Seek immediate medical attention.[3]

Inhalation: Move person to fresh air. If breathing has stopped, provide artificial respiration.

Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If conscious, give two glasses of water to drink. Seek

immediate medical attention.[3]

Spill Response Workflow: A structured response is crucial to contain a spill safely and

effectively.
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1. Alert Personnel & Evacuate Area

2. Don Full PPE

3. Contain Spill with Inert Material
(e.g., sand, vermiculite)

4. Carefully Collect Material

5. Place in Labeled Hazardous Waste Container

6. Decontaminate Area

7. Dispose of Waste via EHS Protocols

Click to download full resolution via product page

Caption: A systematic workflow for responding to a chemical spill.

Application in Synthesis: A Protocol Framework
7-Cyanoheptanoic acid is a valuable intermediate. For instance, its carboxylic acid moiety can

be readily converted to an ester or amide, while the nitrile can be hydrolyzed or reduced. The

following is an illustrative protocol for the esterification of 7-Cyanoheptanoic acid.
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Protocol: Fischer Esterification to Methyl 7-Cyanoheptanoate

Causality: This protocol uses a simple acid-catalyzed esterification. Sulfuric acid acts as a

catalyst by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon

more electrophilic and susceptible to nucleophilic attack by methanol. The reaction is driven to

completion by using a large excess of the alcohol (methanol), which also serves as the solvent.

Materials:

7-Cyanoheptanoic acid

Methanol (Anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Diethyl Ether

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 7-
Cyanoheptanoic acid (1.0 eq) in a large excess of methanol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to

the stirred solution.

Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction's progress

via Thin Layer Chromatography (TLC).

Work-up: a. Cool the reaction mixture to room temperature. b. Remove the excess methanol

under reduced pressure. c. Dissolve the residue in diethyl ether and transfer to a separatory

funnel. d. Carefully wash the organic layer with saturated NaHCO₃ solution to neutralize the

acid catalyst. e. Wash with water, then with brine.
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude ester.

Purification: The product can be further purified by vacuum distillation or column

chromatography if necessary.

Self-Validation: This protocol incorporates an in-process control (TLC monitoring) to ensure the

reaction proceeds to completion before work-up, maximizing yield and minimizing the

purification burden. The neutralization and washing steps are designed to systematically

remove the catalyst and byproducts, ensuring the integrity of the final product.

Disposal Considerations
All waste materials containing 7-Cyanoheptanoic acid or its byproducts must be treated as

hazardous chemical waste.

Collect all solid and liquid waste in clearly labeled, sealed containers.

Dispose of waste through your institution's Environmental Health and Safety (EHS) office in

accordance with all local, state, and federal regulations. Do not dispose of it down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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